3-(pyrrolidin-3-yl)-1H-1,2,4-triazol-5-amine dihydrochloride
Overview
Description
The compound is a derivative of pyrrolidine, which is a five-membered nitrogen heterocycle . Pyrrolidine derivatives are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
Pyrrolidine derivatives can be synthesized through various methods. One common approach involves ring construction from different cyclic or acyclic precursors . Another approach involves the functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . The non-planarity of the ring also increases three-dimensional (3D) coverage .Chemical Reactions Analysis
The pyrrolidine ring can undergo various chemical reactions. For instance, it can be functionalized or modified to generate structural diversity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(pyrrolidin-3-yl)-1H-1,2,4-triazol-5-amine dihydrochloride involves the reaction of pyrrolidine with 4-nitrobenzaldehyde to form 3-(pyrrolidin-3-yl)propanal, which is then reacted with hydrazine hydrate to form 3-(pyrrolidin-3-yl)-1H-1,2,4-triazol-5-amine. The final step involves the addition of hydrochloric acid to form the dihydrochloride salt of the compound.", "Starting Materials": [ "Pyrrolidine", "4-nitrobenzaldehyde", "Hydrazine hydrate", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyrrolidine is reacted with 4-nitrobenzaldehyde in the presence of a reducing agent such as sodium borohydride to form 3-(pyrrolidin-3-yl)propanal.", "Step 2: 3-(pyrrolidin-3-yl)propanal is then reacted with hydrazine hydrate in the presence of a catalyst such as acetic acid to form 3-(pyrrolidin-3-yl)-1H-1,2,4-triazol-5-amine.", "Step 3: The final step involves the addition of hydrochloric acid to the reaction mixture to form the dihydrochloride salt of the compound, which can be isolated by filtration and drying." ] } | |
CAS RN |
2408962-28-5 |
Molecular Formula |
C6H13Cl2N5 |
Molecular Weight |
226.1 |
Purity |
95 |
Origin of Product |
United States |
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